Cas no 736950-05-3 (Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]-)

• Product Name: Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]-
• CAS No: 736950-05-3
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.4
• CID: 5469864
• PubChem ID: 2421431
• Update Time: 2026-03-10

Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]-
• N-Methyl-N-phenyl-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetamide
• N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• STL294399
• AKOS001059161
• HMS1718N02
• Z19507234
• G69087
• 736950-05-3

• Inchi： 1S/C17H15N3O2S/c1-20(14-10-6-3-7-11-14)15(21)12-23-17-19-18-16(22-17)13-8-4-2-5-9-13/h2-11H,12H2,1H3
• InChI Key： GFKRUTPXVMISJB-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1)(=O)CSC1=NN=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.5Ų

Additional information on Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]-

Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio] (CAS No 736950-05-3)

The compound Acetamide, N-methyl-N-phenyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio], with the CAS registry number 736950-05-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and advanced materials. The molecule consists of an acetamide group substituted with a methyl and phenyl group on the nitrogen atom, along with a thio-substituted oxadiazole moiety. This combination of functional groups imparts distinctive chemical properties that make it a subject of interest for researchers.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one sulfur atom, is known for its stability and ability to participate in various chemical reactions. In particular, the presence of the thio group (-S-) in the oxadiazole ring enhances the molecule's reactivity and selectivity in biological systems. Researchers have explored its role as a potential inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of Acetamide, N-methyl-N-phenyl-2-(5-(phenyl)-1,3,4-thiadiazolium)thio lies in its ability to act as a building block for more complex molecular architectures. By leveraging its modular structure, chemists can synthesize derivatives with tailored properties for specific applications. For instance, modifications to the phenyl groups or the acetamide moiety can significantly alter the compound's solubility, bioavailability, and interaction with biological targets.

In addition to its pharmaceutical potential, this compound has also been investigated for its role in materials science. The combination of an acetamide group and a thio-substituted oxadiazole ring provides opportunities for creating materials with unique electronic and mechanical properties. Recent research has focused on its use in designing advanced polymers and hybrid materials for applications in electronics and energy storage.

The synthesis of Acetamide, N-methyl-N-(phenyl)-2-(5-(phenyl)-1H-pyrazolo[1,5-a]pyrimidin-)thio involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent substitution reactions to introduce the thio group and acetamide substituents. These methods have been optimized to achieve high yields and purity levels necessary for further studies.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes selective cleavage of specific bonds within its structure. This information is valuable for designing sustainable synthetic routes and minimizing environmental risks associated with its production and use.

In conclusion, Acetamide, N-methyl-N-(phenyl)-2-(5-(phenyl)-1H-pyrazolo[1,5-a]pyrimidin-)thio (CAS No 736950-05) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as both a drug candidate and a building block for advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.